Cas no 57610-03-4 (1-[(2-Nitrophenyl)amino]propan-2-ol)

• Product Name: 1-[(2-Nitrophenyl)amino]propan-2-ol
• CAS No: 57610-03-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5049810
• Update Time: 2025-06-08

1-[(2-Nitrophenyl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(2-nitrophenyl)amino]propan-2-ol
• 1-(2-nitroanilino)propan-2-ol
• 1-((2-Nitrophenyl)amino)propan-2-ol
• 1-[(2-Nitrophenyl)amino]propan-2-ol

• Inchi： 1S/C9H12N2O3/c1-7(12)6-10-8-4-2-3-5-9(8)11(13)14/h2-5,7,10,12H,6H2,1H3
• InChI Key： LOCIDSOOVDDDMH-UHFFFAOYSA-N
• SMILES： OC(C)CNC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 1.9
• Topological Polar Surface Area: 78.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-[(2-Nitrophenyl)amino]propan-2-ol

Recent Advances in the Study of 1-[(2-Nitrophenyl)amino]propan-2-ol (CAS: 57610-03-4): A Comprehensive Research Brief

1-[(2-Nitrophenyl)amino]propan-2-ol (CAS: 57610-03-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature highlights the role of 1-[(2-Nitrophenyl)amino]propan-2-ol in the development of novel antimicrobial agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a scaffold for designing inhibitors targeting bacterial efflux pumps, which are critical in antibiotic resistance. The compound's nitro group and amino alcohol moiety were found to enhance binding affinity to key bacterial proteins, offering a promising avenue for combating multidrug-resistant pathogens.

In addition to its antimicrobial potential, 1-[(2-Nitrophenyl)amino]propan-2-ol has been investigated for its role in cancer therapy. Research conducted by a team at the National Cancer Institute (2024) revealed that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of nitroreductase enzymes. The study proposed a mechanism involving the reduction of the nitro group to reactive intermediates, which subsequently induce DNA damage in cancer cells.

The synthesis and optimization of 1-[(2-Nitrophenyl)amino]propan-2-ol have also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route using catalytic hydrogenation under mild conditions. This method not only improved the efficiency of production but also reduced the environmental impact compared to traditional nitration approaches. The study emphasized the importance of optimizing reaction conditions to minimize byproducts and enhance purity.

Despite these advancements, challenges remain in the clinical translation of 1-[(2-Nitrophenyl)amino]propan-2-ol-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further structural modifications to improve its metabolic stability. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 1-[(2-Nitrophenyl)amino]propan-2-ol (CAS: 57610-03-4) represents a versatile scaffold with significant potential in drug discovery. Its applications span antimicrobial and anticancer therapies, with recent studies providing valuable insights into its mechanism of action and synthetic optimization. Future research should focus on overcoming pharmacokinetic challenges and expanding its therapeutic repertoire through targeted derivatization.